2-ethyl-N-(naphthalen-1-yl)butanamide

• IUPAC Name: 2-ethyl-N-naphthalen-1-ylbutanamide
• InChI: InChI=1S/C16H19NO/c1-3-12(4-2)16(18)17-15-11-7-9-13-8-5-6-10-14(13)15/h5-12H,3-4H2,1-2H3,(H,17,18)
• InChI Key: JUKATFHKXJJCLE-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)C(=O)NC1=CC=CC2=CC=CC=C21
• Molecular Formula: C16H19NO
• Molecular Weight: 241.33 g/mol

Description

2-ethyl-N-(naphthalen-1-yl)butanamide is an organic compound that belongs to the class of amides It is characterized by the presence of a naphthalene ring attached to an ethyl-butanamide chain

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-ethyl-N-(naphthalen-1-yl)butanamide typically involves the reaction of 2-ethylbutanoic acid with naphthalen-1-amine. The reaction is carried out under acidic or basic conditions to facilitate the formation of the amide bond. Common reagents used in this synthesis include coupling agents such as dicyclohexylcarbodiimide (DCC) and catalysts like N,N-dimethylaminopyridine (DMAP).

Industrial Production Methods

On an industrial scale, the production of this compound may involve continuous flow processes to enhance efficiency and yield. The use of automated reactors and optimized reaction conditions can significantly reduce production costs and improve the scalability of the synthesis.

Chemical Reactions Analysis

Types of Reactions

2-ethyl-N-(naphthalen-1-yl)butanamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can convert the amide group to an amine.

Substitution: Electrophilic substitution reactions can occur on the naphthalene ring, leading to the formation of various substituted derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are often used.

Substitution: Reagents like halogens (Cl₂, Br₂) and nitrating agents (HNO₃) can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction can produce amines. Substitution reactions can lead to a variety of substituted naphthalene derivatives.

Scientific Research Applications

2-ethyl-N-(naphthalen-1-yl)butanamide has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as an intermediate in the production of pharmaceuticals.

Mechanism of Action

The mechanism of action of 2-ethyl-N-(naphthalen-1-yl)butanamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

2-ethyl-2-(naphthalen-1-yl)butanoic acid: This compound is structurally similar but contains a carboxylic acid group instead of an amide.

N-(naphthalen-1-yl)butanamide: This compound lacks the ethyl group present in 2-ethyl-N-(naphthalen-1-yl)butanamide.

Uniqueness

This compound is unique due to its specific structural features, which confer distinct chemical and biological properties